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Compound of Interest

Compound Name: 3,4-Dimethyl-3-hexanol

Cat. No.: B103804

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Dimethyl-3-hexanol is a tertiary alcohol belonging to the class of branched-chain
saturated alcohols.[1] While specific data on its direct application in commercial fragrance
formulations is limited in publicly available literature, its structural characteristics suggest
potential utility as a fragrance ingredient. Branched-chain saturated alcohols are a known class
of fragrance ingredients, valued for their unique and often complex olfactory profiles.[2] This
document provides a detailed overview of the potential applications of 3,4-Dimethyl-3-hexanol
in fragrance formulation, along with standardized protocols for its evaluation. Given the
absence of specific olfactory data, this report also draws parallels from structurally similar
compounds to infer potential characteristics.

Physicochemical Properties

A summary of the known physicochemical properties of 3,4-Dimethyl-3-hexanol is presented
in Table 1. These properties are crucial for its handling, formulation, and performance in a
fragrance concentrate.
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Property Value Reference
Molecular Formula CsH1s0 [3]
Molecular Weight 130.23 g/mol [3]
CAS Number 19550-08-4 [4]
Data not available; likely a
Appearance L
colorless liquid
Boiling Point Data not available
Data not available; expected to
Solubility be soluble in ethanol and other

common fragrance solvents

Vapor Pressure

Data not available

Olfactory Profile and Potential Application

3.1. Predicted Olfactory Characteristics

Direct sensory panel data for 3,4-Dimethyl-3-hexanol is not readily available. However, based

on its structure as a branched tertiary alcohol, its olfactory profile may exhibit some of the

following characteristics:

e Green, Herbal, and Woody Notes: Structurally similar secondary and tertiary alcohols often

possess green, herbaceous, or woody scent profiles.

» Fruity and Floral Nuances: Depending on the sterecisomers present, subtle fruity or floral

undertones may be perceived.

o Camphoraceous or Earthy Aspects: The tertiary alcohol moiety and the branched methyl

groups could contribute to camphoraceous or earthy notes.

3.2. Application in Fragrance Compositions

3,4-Dimethyl-3-hexanol could potentially be used as a modifier in various fragrance types:
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e Fougeére and Chypre: Its potential green and woody notes could complement the traditional
structures of these fragrance families.

o Floral Bouquets: It might be used to add a unique, modern green twist to floral compositions.

e Woody and Green Accords: It could serve as a building block in creating fresh, natural-
smelling woody and green accords.

The typical use level for branched-chain saturated alcohols in fragrance concentrates can
range from 0.1% to 5%, depending on the desired effect and the specific olfactory intensity of
the molecule.

Experimental Protocols
4.1. Protocol for Gas Chromatography-Olfactometry (GC-O) Analysis

This protocol outlines the procedure for identifying the odor-active regions of a sample
containing 3,4-Dimethyl-3-hexanol.

Objective: To determine the olfactory character of 3,4-Dimethyl-3-hexanol as it elutes from the
gas chromatograph.

Materials and Equipment:

Gas chromatograph with a flame ionization detector (FID) and an olfactory detection port
(ODP).

o Capillary column suitable for fragrance analysis (e.g., DB-5, HP-5ms).
e Helium carrier gas.

e Humidifier for the ODP.

o Sample of 3,4-Dimethyl-3-hexanol (e.g., 1% solution in ethanol).

o Trained sensory panelists.

Procedure:
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e Instrument Setup:
o Install the capillary column in the GC.
o Split the column effluent between the FID and the ODP (typically a 1:1 split).

o Set the GC parameters (e.g., injector temperature, oven temperature program, carrier gas
flow rate). A typical starting point for the oven program is 50°C, hold for 2 minutes, then
ramp to 250°C at 5°C/min.

o Sample Injection:
o Inject a suitable volume (e.g., 1 pL) of the 3,4-Dimethyl-3-hexanol solution into the GC.
e Olfactory Evaluation:
o Atrained panelist sniffs the effluent from the ODP throughout the chromatographic run.
o The panelist records the retention time and a detailed description of any odor perceived.
o The intensity of the odor can also be rated on a predefined scale.
o Data Analysis:

o Correlate the retention times of the odor events with the peaks on the FID chromatogram
to identify the odor-active compounds.

o Compile the odor descriptions from multiple panelists to create a comprehensive olfactory
profile.

4.2. Protocol for Stability Testing in a Consumer Product Base

This protocol describes the methodology to assess the stability of 3,4-Dimethyl-3-hexanol in a
representative consumer product base (e.g., an eau de toilette).

Objective: To evaluate the chemical and olfactory stability of 3,4-Dimethyl-3-hexanol over time
and under various storage conditions.
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Materials and Equipment:

Eau de Toilette (EDT) base (e.g., 80% ethanol, 20% deionized water).
e 3,4-Dimethyl-3-hexanol.

o Glass bottles with airtight caps.

o Temperature and humidity-controlled stability chambers.

e UV light exposure chamber.

o Gas chromatograph-mass spectrometer (GC-MS).

e Trained sensory panel.

Procedure:

e Sample Preparation:

o Prepare a solution of 3,4-Dimethyl-3-hexanol in the EDT base at a target concentration
(e.g., 1%).

o Prepare a control sample of the EDT base without the test compound.
o Fill the solutions into glass bottles, leaving minimal headspace, and seal tightly.
o Storage Conditions:

o Store samples under the following conditions:

Accelerated Stability: 40°C / 75% relative humidity (RH) for 3 months.

Real-Time Stability: 25°C / 60% RH for 12 months.

Light Exposure: In a UV light chamber for a specified duration.

Control: 4°C in the dark.
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o Evaluation:

o At specified time points (e.g., 0, 1, 3, 6, and 12 months), retrieve samples from each
storage condition.

o Chemical Analysis: Analyze the samples by GC-MS to quantify the concentration of 3,4-
Dimethyl-3-hexanol and identify any degradation products.

o Olfactory Evaluation: A trained sensory panel evaluates the odor of the samples compared
to the control and the initial sample. Any changes in odor profile, intensity, or the
appearance of off-notes are recorded.

o Physical Evaluation: Observe and record any changes in color, clarity, or pH of the
solution.

4.3. Protocol for Odor Threshold Determination

This protocol details a method for determining the detection and recognition odor thresholds of
3,4-Dimethyl-3-hexanol in air.

Objective: To quantify the concentration at which 3,4-Dimethyl-3-hexanol can be detected and
recognized by a sensory panel.

Materials and Equipment:

Olfactometer for controlled dilution of the odorant in air.

Source of purified, odorless air.

Sample of high-purity 3,4-Dimethyl-3-hexanol.

Gas-tight syringes or a dynamic dilution system.

Trained and screened sensory panel.
Procedure:

e Panelist Selection and Training:
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o Select panelists based on their olfactory acuity and ability to consistently detect and
describe odors.

o Train the panelists on the specific odor character of 3,4-Dimethyl-3-hexanol.

o Sample Preparation and Presentation:

o Prepare a series of dilutions of 3,4-Dimethyl-3-hexanol in a suitable solvent or use a
dynamic dilution olfactometer to generate a range of concentrations in air.

o Present the concentrations to the panelists in an ascending order, interspersed with blanks
of odorless air, using a forced-choice method (e.g., triangular test).

e Threshold Determination:

o Detection Threshold: The lowest concentration at which a panelist can reliably distinguish
the odor from odorless air.

o Recognition Threshold: The lowest concentration at which a panelist can correctly identify
the characteristic odor of the substance.

e Data Analysis:
o Calculate the individual thresholds for each panelist.

o Determine the group threshold as the geometric mean of the individual thresholds.

Safety and Regulatory Information

As a branched-chain saturated alcohol, 3,4-Dimethyl-3-hexanol falls into a class of materials
that have been evaluated for safety in fragrance applications. The Research Institute for
Fragrance Materials (RIFM) has conducted safety assessments for this group of materials and
has found them to be safe for use in fragrances at current levels of exposure.[2] It is not
expected to be a skin sensitizer or to elicit phototoxicity.[2] As with all fragrance ingredients, it is
recommended to consult the latest IFRA (International Fragrance Association) standards for
any specific use restrictions.
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Caption: Workflow for the evaluation and incorporation of a new fragrance ingredient.
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Caption: Logical flow of a fragrance stability testing protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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